Acetophenone-alpha,beta-13C2

• IUPAC Name: 1-phenyl(1,2-13C2)ethanone
• InChI: InChI=1S/C8H8O/c1-7(9)8-5-3-2-4-6-8/h2-6H,1H3/i1+1,7+1
• InChI Key: KWOLFJPFCHCOCG-SPBYTNOZSA-N
• Canonical SMILES: CC(=O)C1=CC=CC=C1
• Isomeric SMILES: [13CH3][13C](=O)C1=CC=CC=C1
• Molecular Formula: C8H8O
• DSSTOX Substance ID: DTXSID20583901
• Molecular Weight: 122.13 g/mol
• CAS RN: 190314-15-9

Description

Acetophenone-alpha,beta-13C2, also known as Acetophenone-1,2-13C2, is a compound with the linear formula C6H513CO13CH3. It has a molecular weight of 122.13. This compound is an intermediate in synthesizing Ibuprofen-13C6, a labelled Ibuprofen.

Molecular Structure Analysis

The linear formula of Acetophenone-alpha,beta-13C2 is C6H513CO13CH3. It has a molecular weight of 122.13.

Chemical Reactions Analysis

Acetophenone has been used in the synthesis of many heterocyclic compounds. It is an ideal synthon for multicomponent reactions, including three- and four-component reactions.

Physical And Chemical Properties Analysis

Acetophenone-alpha,beta-13C2 has a refractive index of 1.5325 (lit.), a boiling point of 202 °C (lit.), a melting point of 19-20 °C (lit.), and a density of 1.047 g/mL at 25 °C.

Safety and Hazards

Acetophenone-alpha,beta-13C2 is classified as a combustible liquid (H227), harmful if swallowed (H302), and causes serious eye damage (H318). Precautionary measures include avoiding heat/sparks/open flames/hot surfaces, washing skin thoroughly after handling, and not eating, drinking, or smoking when using this product.

Synthesis routes and methods I

Procedure details

A mixture of 1.062 g (10 mmol) of ethylbenzene, 0.205 g (1 mmol) of N-acetoxyphthalimide, 0.025 g (0.1 mmol) of cobalt(II) acetate tetrahydrate, 0.025 g (0.1 mmol) of manganese(II) acetate tetrahydrate and 15 ml of acetic acid was stirred at 130° C. in an atmosphere of air [2 MPa (gauge pressure)] for 8 hours and thereby yielded benzoic acid in a yield of 85% (analyzed by gas chromatography) with a conversion from ethylbenzene of 96%. In this procedure, acetophenone was not produced.

Synthesis routes and methods II

Procedure details

A mixture of 1.062 g (10 mmol) of ethylbenzene, 0.205 g (1 mmol) of N-acetoxyphthalimide, 0.025 g (0.1 mmol) of cobalt(II) acetate tetrahydrate, 0.025 g (0.1 mmol) of manganese(II) acetate tetrahydrate and 15 ml of acetic acid was stirred at 100° C. in an atmosphere of oxygen gas (1 atm=0.1 MPa) for 8 hours and thereby yielded benzoic acid and acetophenone in yields of 86% and 5% (analyzed by gas chromatography), respectively, with a conversion from ethylbenzene of 99%.

Synthesis routes and methods III

Procedure details

A mixture of 1.202 g (10 mmol) of isopropylbenzene, 0.205 g (1 mmol) of N-acetoxyphthalimide, 0.025 g (0.1 mmol) of cobalt(II) acetate tetrahydrate, 0.025 g (0.1 mmol) of manganese(II) acetate tetrahydrate and 15 ml of acetic acid was stirred at 100° C. in an atmosphere of oxygen gas (1 atm=0.1 MPa) for 2 hours and thereby yielded benzoic acid, acetophenone and 2-phenyl-2-propanol in yields of 5%, 30% and 12% (analyzed by gas chromatography), respectively, with a conversion from isopropylbenzene of 59%.

Synthesis routes and methods IV

Procedure details

A mixture of 1.202 g (10 mmol) of isopropylbenzene, 0.205 g (1 mmol) of N-acetoxyphthalimide, 0.025 g (0.1 mmol) of cobalt(II) acetate tetrahydrate, 0.025 g (0.1 mmol) of manganese(II) acetate tetrahydrate and 15 ml of acetic acid was stirred at 130° C. in an atmosphere of air (2 MPa) for 8 hours and thereby yielded benzoic acid, acetophenone and 2-phenyl-2-propanol in yields of 52%, 6% and 2% (analyzed by gas chromatography), respectively, with a conversion from isopropylbenzene of 68%.

Synthesis routes and methods V

Procedure details

0.3 mmol of N-hydroxyphthalimide and 0.3 mmol of Co(II) acetate are added at a temperature of 125° C. to 30 mmol of cumene in a round-bottomed flask having an attached reflux condenser. The reaction mixture is stirred for 8 hours at said temperature under an oxygen atmosphere of 1 bar. Not the target product, but acetophenone is obtained at a selectivity of 58.7%, 2-phenyl-2-propanol (13.1%) and phenol (10.4%) at a cumene conversion rate of 49.3%.